5-(2-chlorophenyl)-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)-2-furamide

• IUPAC Name: 5-(2-chlorophenyl)-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C18H13ClN4O2/c19-14-5-2-1-4-13(14)15-6-7-16(25-15)18(24)21-10-12-11-22-23-9-3-8-20-17(12)23/h1-9,11H,10H2,(H,21,24)
• InChI Key: YFFDFFOHFSUBFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C(=O)NCC3=C4N=CC=CN4N=C3)Cl
• Molecular Formula: C18H13ClN4O2
• Molecular Weight: 352.8 g/mol

Description

5-(2-chlorophenyl)-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)-2-furamide is a useful research compound. Its molecular formula is C18H13ClN4O2 and its molecular weight is 352.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 352.0727034 g/mol and the complexity rating of the compound is 480. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Agents

A series of novel pyrazole derivatives, including those related to the specified compound, have demonstrated promising antimicrobial and anticancer activities. For instance, certain synthesized compounds have shown higher anticancer activity than the reference drug doxorubicin, alongside possessing good to excellent antimicrobial properties (Hafez, El-Gazzar, & Al-Hussain, 2016).

Antitumor Activities

Compounds with structures similar to "5-(2-chlorophenyl)-N-(pyrazolo[1,5-a]pyrimidin-3-ylmethyl)-2-furamide" have been synthesized and assessed for their antitumor activities. Some of these compounds have displayed significant antitumor activities, highlighting their potential in cancer research (Xin, 2012).

Anti-Inflammatory and Antibacterial Agents

Novel pyrazoline derivatives have been synthesized and evaluated for their anti-inflammatory and antibacterial activities. Among these compounds, some have exhibited the highest in vivo anti-inflammatory activity and potent antibacterial activity, suggesting their utility in addressing inflammation and bacterial infections (Ravula, Babu, Manich, Rika, Chary, & Ch, Ra, 2016).